Cas no 2770529-21-8 ((9H-fluoren-9-yl)methyl N-(2-methylbut-3-yn-2-yl)-N-(2-methylpropyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(2-methylbut-3-yn-2-yl)-N-(2-methylpropyl)carbamate
• CAS No: 2770529-21-8
• MF: C₂₄H₂₇NO₂
• MW: 361.47668671608
• CID: 6132434
• PubChem ID: 165995211
• Update Time: 2025-06-13

(9H-fluoren-9-yl)methyl N-(2-methylbut-3-yn-2-yl)-N-(2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-(2-methylbut-3-yn-2-yl)-N-(2-methylpropyl)carbamate
• 2770529-21-8
• EN300-37396744

• Inchi： 1S/C24H27NO2/c1-6-24(4,5)25(15-17(2)3)23(26)27-16-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h1,7-14,17,22H,15-16H2,2-5H3
• InChI Key： DXGIVYBKZQHUQK-UHFFFAOYSA-N
• SMILES： O(C(N(CC(C)C)C(C#C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 361.204179104g/mol
• Monoisotopic Mass: 361.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (9H-fluoren-9-yl)methyl N-(2-methylbut-3-yn-2-yl)-N-(2-methylpropyl)carbamate

Research Briefing on (9H-fluoren-9-yl)methyl N-(2-methylbut-3-yn-2-yl)-N-(2-methylpropyl)carbamate (CAS: 2770529-21-8)

The compound (9H-fluoren-9-yl)methyl N-(2-methylbut-3-yn-2-yl)-N-(2-methylpropyl)carbamate (CAS: 2770529-21-8) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of this carbamate derivative as a versatile building block in the synthesis of complex organic molecules. Its unique structural features, including the fluorenylmethyl (Fmoc) protecting group and the alkyne functionality, make it particularly useful in peptide synthesis and click chemistry applications. Researchers have explored its utility in the development of novel PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation strategies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a linker in bifunctional molecules designed to target specific protein-protein interactions. The research team utilized the alkyne moiety of 2770529-21-8 for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling efficient conjugation with various targeting ligands. This approach showed promising results in the selective degradation of oncogenic proteins in cancer cell lines.

Further investigations have revealed that the Fmoc-protected carbamate group in this compound provides excellent stability under various reaction conditions while allowing for mild deprotection when needed. This characteristic has made it particularly valuable in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amines. Recent optimizations in the deprotection conditions have significantly improved the yield and purity of final peptide products.

In the context of drug delivery systems, preliminary studies have explored the use of 2770529-21-8 as a component of self-assembling drug conjugates. The hydrophobic fluorenyl group and the alkyne functionality have been shown to facilitate the formation of nanostructures with controlled drug release properties. These findings were recently presented at the 2024 American Chemical Society National Meeting, suggesting potential applications in targeted cancer therapy.

Ongoing research is investigating the metabolic stability and pharmacokinetic properties of derivatives based on this scaffold. Early results indicate that modifications to the carbamate moiety can significantly influence the compound's bioavailability and tissue distribution. These studies are crucial for translating the chemical potential of 2770529-21-8 into clinically relevant therapeutics.

In conclusion, (9H-fluoren-9-yl)methyl N-(2-methylbut-3-yn-2-yl)-N-(2-methylpropyl)carbamate represents a promising multifunctional building block with diverse applications in medicinal chemistry. Its unique combination of protective groups and reactive handles continues to inspire innovative approaches in drug discovery, particularly in the areas of targeted protein degradation and peptide therapeutics. Further research is warranted to fully explore its potential in addressing unmet medical needs.